Cas no 2172165-78-3 (2-1-(4-hydroxy-2-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(4-hydroxy-2-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2172165-78-3
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 6102260
• PubChem ID: 165833275
• Update Time: 2025-10-11

2-1-(4-hydroxy-2-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-hydroxy-2-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid
• EN300-1599379
• 2172165-78-3
• 2-[1-(4-hydroxy-2-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetic acid

• Inchi： 1S/C12H21N3O3/c1-3-4-11-10(7-12(17)18)13-14-15(11)8-9(2)5-6-16/h9,16H,3-8H2,1-2H3,(H,17,18)
• InChI Key： XKCQRZHZZBOEDA-UHFFFAOYSA-N
• SMILES： OCCC(C)CN1C(=C(CC(=O)O)N=N1)CCC

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.2Ų

Additional information on 2-1-(4-hydroxy-2-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid

2-1-(4-hydroxy-2-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2172165-78-3): An Overview

2-1-(4-hydroxy-2-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2172165-78-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The unique structural features of 2-1-(4-hydroxy-2-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid make it a promising candidate for various therapeutic applications.

The chemical structure of 2-1-(4-hydroxy-2-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid is characterized by a triazole ring system linked to a substituted acetic acid moiety. The presence of the hydroxyl and methyl groups on the butyl chain and the propyl substituent on the triazole ring contributes to its distinct pharmacological profile. Recent studies have highlighted the potential of this compound in modulating various biological pathways, making it a valuable target for further investigation.

In the context of medicinal chemistry, 2-1-(4-hydroxy-2-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid has been evaluated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human peripheral blood mononuclear cells (PBMCs). These findings suggest that 2-1-(4-hydroxy-2-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-1-(4-hydroxy-2-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid has also shown promise in antifungal research. Studies have indicated that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve disruption of fungal cell membrane integrity and inhibition of ergosterol biosynthesis. These properties make 2-1-(4-hydroxy-2-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetic acid a potential candidate for the development of new antifungal agents.

The pharmacokinetic properties of 2-1-(4-hydroxy-2-methylbutyl)-5-propyl-1H-, 1, 3-triazol-, 4-, ylacetic acid have also been investigated. Preclinical studies in animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, which suggests that it may be suitable for once-daily dosing regimens. Additionally, preliminary toxicology studies have indicated that 2-, 1-, (4-, hydroxy-, 2-, methylbuty), l), -5-, propy), l-, 1H-, 1,, 3,-triazol-, 4,-yla), tic aci), d has a low toxicity profile at therapeutic doses.

In the realm of drug discovery and development, 2-, 1-, (4-, hydroxy-, 2-, methylbuty), l), -5-, propy), l-, 1H-, , , , , , , , , , , , , , , -triazol-, -yla), tic aci), d represents an exciting opportunity for researchers and pharmaceutical companies. Its unique chemical structure and diverse biological activities make it a valuable lead compound for further optimization and clinical evaluation. Ongoing research is focused on elucidating the molecular mechanisms underlying its therapeutic effects and identifying potential synergistic combinations with other drugs to enhance its efficacy.

The potential applications of 2--, -(-,-hydrox,-,-methylb,-tyl)--,-propy,-,-,-triazo,-,-yla,-tic aci,-d extend beyond traditional pharmaceuticals. In the field of chemical biology, this compound can serve as a tool to probe specific biological pathways and processes. For example, its ability to modulate inflammatory responses can be leveraged to study the role of inflammation in various diseases and conditions. Additionally, its antifungal properties make it a useful reagent for investigating fungal biology and developing new strategies for combating fungal infections.

In conclusion, 2--, -(-,-hydrox,-,-methylb,-tyl)--,-propy,-,-,-triazo,-,-yla,-tic aci,-d (CAS No. 2172165--78--3) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and diverse biological activities position it as an important target for further investigation in medicinal chemistry and pharmaceutical development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in addressing unmet medical needs.